Cas no 344274-34-6 (Methyl 4-({[5-({[(2,4-dichlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzoate)

• Product Name: Methyl 4-({[5-({[(2,4-dichlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzoate
• CAS No: 344274-34-6
• MF: C₂₅H₂₁Cl₂N₃O₂S₂
• MW: 530.489141225815
• CID: 5740853
• PubChem ID: 4679899
• Update Time: 2023-11-10

Methyl 4-({[5-({[(2,4-dichlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 344274-34-6
• 7H-523S
• methyl4-({[5-({[(2,4-dichlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzoate
• methyl 4-({[5-({[(2,4-dichlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzoate
• AKOS005098103
• methyl 4-[[5-[(2,4-dichlorophenyl)methylsulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanylmethyl]benzoate
• methyl 4-{[(5-{[(2,4-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylate
• METHYL 4-([(5-([(2,4-DICHLOROBENZYL)SULFANYL]METHYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL]METHYL)BENZENECARBOXYLATE
• Benzoic acid, 4-[[[5-[[[(2,4-dichlorophenyl)methyl]thio]methyl]-4-phenyl-4H-1,2,4-triazol-3-yl]thio]methyl]-, methyl ester
• Methyl 4-({[5-({[(2,4-dichlorophenyl)methyl]sulfanyl}methyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzoate

• Inchi： 1S/C25H21Cl2N3O2S2/c1-32-24(31)18-9-7-17(8-10-18)14-34-25-29-28-23(30(25)21-5-3-2-4-6-21)16-33-15-19-11-12-20(26)13-22(19)27/h2-13H,14-16H2,1H3
• InChI Key： PGUPJTDFOJTJNT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSCC1=NN=C(N1C1C=CC=CC=1)SCC1C=CC(C(=O)OC)=CC=1)Cl

Computed Properties

• Exact Mass: 529.0452247g/mol
• Monoisotopic Mass: 529.0452247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 694.4±65.0 °C(Predicted)
• pka: 0.56±0.10(Predicted)